Cas no 465540-17-4 ([2-(4-Methoxyphenyl)-1,3-dioxan-5-yl]methanol)

• Product Name: [2-(4-Methoxyphenyl)-1,3-dioxan-5-yl]methanol
• CAS No: 465540-17-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 2828294
• PubChem ID: 71361632
• Update Time: 2025-04-21

[2-(4-Methoxyphenyl)-1,3-dioxan-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL25026081
• 465540-17-4
• [2-(4-Methoxyphenyl)-1,3-dioxan-5-yl]methanol
• DTXSID50785299

• Inchi： 1S/C12H16O4/c1-14-11-4-2-10(3-5-11)12-15-7-9(6-13)8-16-12/h2-5,9,12-13H,6-8H2,1H3
• InChI Key： HSMFURVQTBDOLO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)OCC(CO)C1

Computed Properties

• Exact Mass: 224.10485899Da
• Monoisotopic Mass: 224.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.9Ų